Cas no 1289121-77-2 (5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE)
1289121-77-2 structure
Product Name:5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE
CAS No:1289121-77-2
MF:C8H6N2O
MW:146.14604139328
CID:5904645
PubChem ID:89836498
Update Time:2025-09-27
5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE Chemical and Physical Properties
Names and Identifiers
-
- 5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE
- 2-Pyridinecarbonitrile, 5-formyl-6-methyl-
- 5-Formyl-6-methylpicolinonitrile
- 1289121-77-2
- SCHEMBL15299982
-
- Inchi: 1S/C8H6N2O/c1-6-7(5-11)2-3-8(4-9)10-6/h2-3,5H,1H3
- InChI Key: JXSOLPFMPAJQKQ-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC(C)=C(C=O)C=C1
Computed Properties
- Exact Mass: 146.048012819g/mol
- Monoisotopic Mass: 146.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.8Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 334.9±42.0 °C(Predicted)
- pka: -1.40±0.10(Predicted)
5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D658440-1g |
5-formyl-6-methylpyridine-2-carbonitrile |
1289121-77-2 | 95% | 1g |
$1180 | 2024-08-03 | |
| eNovation Chemicals LLC | D658440-1g |
5-formyl-6-methylpyridine-2-carbonitrile |
1289121-77-2 | 95% | 1g |
$1180 | 2025-02-21 | |
| eNovation Chemicals LLC | D658440-1g |
5-formyl-6-methylpyridine-2-carbonitrile |
1289121-77-2 | 95% | 1g |
$1180 | 2025-02-19 |
5-FORMYL-6-METHYLPYRIDINE-2-CARBONITRILE Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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